Cas no 90064-46-3 (1-Chloro-4-iodo-2,5-dimethoxybenzene)

1-Chloro-4-iodo-2,5-dimethoxybenzene is a halogenated aromatic compound featuring both chloro and iodo substituents on a dimethoxybenzene scaffold. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination, where the iodo group offers enhanced reactivity compared to bromo or chloro analogs. The dimethoxy groups provide electron density, influencing reactivity and selectivity in further functionalization. This compound is well-suited for pharmaceutical and materials science applications, where precise control over molecular architecture is critical. Its stability under standard conditions ensures reliable handling and storage.
1-Chloro-4-iodo-2,5-dimethoxybenzene structure
90064-46-3 structure
Product Name:1-Chloro-4-iodo-2,5-dimethoxybenzene
CAS No:90064-46-3
MF:C8H8ClIO2
MW:298.505393981934
MDL:MFCD00048028
CID:797962
PubChem ID:639171
Update Time:2025-10-29

1-Chloro-4-iodo-2,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-4-iodo-2,5-dimethoxybenzene
    • Benzene,1-chloro-4-iodo-2,5-dimethoxy-
    • 1-Chlor-4-jod-2,5-dimethoxy-benzol
    • 1-chloro-4-iodo-2,5-dimethoxy-benzene
    • 1-chloro-4-iodo-2,5-dimetoxybenzene
    • 4-Chloro-2,5-dimethoxyiodobenzene
    • HMS550H22
    • 2,5-dimethoxy-4-iodochlorobenzene
    • benzene, 1-chloro-4-iodo-2,5-dimethoxy-
    • CS-0261474
    • Z1269177045
    • AKOS016003078
    • 90064-46-3
    • InChI=1/C8H8ClIO2/c1-11-7-4-6(10)8(12-2)3-5(7)9/h3-4H,1-2H
    • Maybridge1_003168
    • DTXSID50348626
    • FT-0607629
    • AS-9278
    • MFCD00048028
    • EN300-7867970
    • SCHEMBL4179556
    • DB-057181
    • MDL: MFCD00048028
    • Inchi: 1S/C8H8ClIO2/c1-11-7-4-6(10)8(12-2)3-5(7)9/h3-4H,1-2H3
    • InChI Key: PABWCPGHJWYJSC-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=CC=1OC)Cl)OC

Computed Properties

  • Exact Mass: 297.92600
  • Monoisotopic Mass: 297.92575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.74
  • Melting Point: 115-116
  • Boiling Point: 324.8°Cat760mmHg
  • Flash Point: 150.2°C
  • Refractive Index: 1.584
  • PSA: 18.46000
  • LogP: 2.96180

1-Chloro-4-iodo-2,5-dimethoxybenzene Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

1-Chloro-4-iodo-2,5-dimethoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1-Chloro-4-iodo-2,5-dimethoxybenzene
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abcr
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eNovation Chemicals LLC
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Key Organics Ltd
AS-9278-1MG
1-chloro-4-iodo-2,5-dimethoxybenzene
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Key Organics Ltd
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Key Organics Ltd
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1-Chloro-4-iodo-2,5-dimethoxybenzene Production Method

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